Cas no 20022-60-0 ( )
structure
Product Name:
CAS No:20022-60-0
MF:C4H6ClNS2
MW:167.68013715744
CID:908874
PubChem ID:3840742
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-chloroprop-2-enyl carbamodithioate
- AC1MZ137
- NSC27744
- NSC-27744
- 2-Chloroprop-2-en-1-yl carbamodithioate
- 2-chloroprop-2-enylsulfanylmethanethioamide
- 20022-60-0
- DS-013160
- DTXSID60397160
-
-
- Inchi: 1S/C4H6ClNS2/c1-3(5)2-8-4(6)7/h1-2H2,(H2,6,7)
- InChI Key: QNZFGVIUKLBVEK-UHFFFAOYSA-N
- SMILES: ClC(=C)CSC(N)=S
Computed Properties
- Exact Mass: 166.96318
- Monoisotopic Mass: 166.9630192g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 113
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 83.4Ų
Experimental Properties
- PSA: 26.02
- LogP: 2.41600
Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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